Cas no 2228358-26-5 (5-(but-3-yn-2-yl)-1-methyl-3-phenyl-1H-pyrazole)

• Product Name: 5-(but-3-yn-2-yl)-1-methyl-3-phenyl-1H-pyrazole
• CAS No: 2228358-26-5
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• CID: 6415495
• PubChem ID: 165656066
• Update Time: 2025-06-12

5-(but-3-yn-2-yl)-1-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-2-yl)-1-methyl-3-phenyl-1H-pyrazole
• 2228358-26-5
• EN300-1863714

• Inchi： 1S/C14H14N2/c1-4-11(2)14-10-13(15-16(14)3)12-8-6-5-7-9-12/h1,5-11H,2-3H3
• InChI Key： UQAFJVCOFFORRP-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=CC=CC=2)=N1)C(C#C)C

Computed Properties

• Exact Mass: 210.115698455g/mol
• Monoisotopic Mass: 210.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(but-3-yn-2-yl)-1-methyl-3-phenyl-1H-pyrazole

Introduction to 5-(but-3-yn-2-yl)-1-methyl-3-phenyl-1H-pyrazole (CAS No: 2228358-26-5)

5-(but-3-yn-2-yl)-1-methyl-3-phenyl-1H-pyrazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, with the molecular formula C₁₁H₁₁N₃, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a propargyl group and phenyl substituents in its structure imparts distinct reactivity and binding capabilities, making it a valuable scaffold for developing novel therapeutic agents.

The compound’s chemical structure consists of a pyrazole core, which is a six-membered aromatic ring containing two nitrogen atoms. This core is substituted with a but-3-ynyl group at the 5-position, a methyl group at the 1-position, and a phenyl group at the 3-position. The propargyl group (–C≡CH) introduces a reactive site for further functionalization, while the phenyl ring enhances hydrophobic interactions and influences binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural features in drug design. The pyrazole moiety is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, 5-(but-3-yn-2-yl)-1-methyl-3-phenyl-1H-pyrazole has been studied for its interaction with various enzymes and receptors, suggesting its potential as an intermediate in the synthesis of pharmacologically active compounds.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere for other heterocyclic systems. Bioisosterism involves replacing one functional group with another to maintain or improve biological activity while altering pharmacokinetic properties. The propargyl group in 5-(but-3-yn-2-yl)-1-methyl-3-phenyl-1H-pyrazole can be converted into other functional groups such as alcohols or amines, enabling the exploration of diverse chemical space for drug development.

Recent studies have demonstrated the compound’s utility in designing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical in many biological processes and are often considered challenging targets for drug development due to their large binding surfaces and lack of well-defined binding pockets. The rigid pyrazole core and the presence of both hydrophobic (phenyl ring) and polar (nitrogen atoms) moieties make 5-(but-3-yn-2-yl)-1-methyl-3-phenyl-1H-pyrazole an ideal candidate for modulating such interactions.

In addition to its role as a scaffold for drug discovery, this compound has been investigated for its potential applications in materials science. The conjugated system formed by the pyrazole ring and the propargyl group can be exploited in designing organic semiconductors and light-emitting diodes (OLEDs). The phenyl ring contributes to electron delocalization, enhancing charge transport properties, which are essential for optoelectronic applications.

The synthesis of 5-(but-3-yn-2-yl)-1-methyl-3-phenyl-1H-pyrazole typically involves multi-step organic reactions, starting from commercially available precursors. Common synthetic routes include condensation reactions between hydrazine derivatives and α-bromo ketones or aldehydes, followed by functionalization of the propargyl group via cross-coupling reactions such as Sonogashira coupling or Buchwald-Hartwig coupling. These methods highlight the compound’s versatility as a building block in synthetic chemistry.

From a medicinal chemistry perspective, one of the key advantages of 5-(but-3-yne)-1-methylidenephenylene)pyrazole derivatives is their ability to undergo further derivatization without significant loss of biological activity. This flexibility allows researchers to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability by introducing different substituents at various positions on the pyrazole core. Such modifications are crucial for optimizing drug-like characteristics before moving into preclinical testing.

The pharmacological profile of this compound has been explored through both in vitro and in vivo studies. Initial screenings have shown promising results in inhibiting certain kinases and enzymes associated with cancer progression. For instance, derivatives of 5-(butenol]-methylidene]pyridine)pyrrole have demonstrated inhibitory effects on tyrosine kinases, which are overexpressed in many solid tumors. These findings underscore the potential of this scaffold as a basis for developing novel anticancer agents.

Moreover, the compound’s interaction with DNA-binding proteins has been studied using biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into how 5-(butenol]-methylidene]pyridine]pyrrole can bind to specific residues on target proteins, modulating their activity. Such structural information is invaluable for designing more potent and selective inhibitors.

The growing interest in 5-(butenol]-methylidene]pyridine]pyrrole lies not only in its inherent biological activity but also in its synthetic accessibility. The availability of multiple synthetic pathways allows for rapid exploration of structural diversity, enabling high-throughput screening campaigns to identify lead compounds with desired pharmacological properties. This adaptability makes it an attractive choice for both academic researchers and pharmaceutical companies.

In conclusion, 5-(butenol]-methylidene]pyridine]pyrrole represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects. As computational methods continue to advance, 5-butyn]-methylidenephenylene)pyrazole will likely play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.